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Compound of Interest

Compound Name: 2-(3-Oxobutyl)cyclohexanone

Cat. No.: B8776333

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on 2-(3-
Oxobutyl)cyclohexanone (CAS number 26942-62-1), a cyclic ketone of interest in organic
synthesis. While extensive experimental data for this specific compound is limited in publicly
available literature, this document summarizes its known properties, potential reactivity based
on structural analogs, and commercial availability.

Chemical and Physical Properties

Quantitative data for 2-(3-Oxobutyl)cyclohexanone is compiled below. It is important to note
that experimental values for properties such as melting and boiling points are not readily
available in the literature.
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Property Value Source

CAS Number 26942-62-1 [1][2]
2-(3-oxobutyl)cyclohexan-1-

IUPAC Name [1112]
one

Molecular Formula C10H1602 [1112][3]

Molecular Weight 168.23 g/mol [1112]

Canonical SMILES

CC(=0)ccceiccecececei=0

[2]

VIISIXMROSVIQS-
InChl Key [2]
UHFFFAOYSA-N
Melting Point Not available [4]
Boiling Point Not available [4]
Density Not available [4]
Solubility No data available
Appearance No data available

Synthesis and Reactivity

Detailed, peer-reviewed synthesis protocols specifically for 2-(3-Oxobutyl)cyclohexanone are
not extensively documented. However, its structure suggests it can be synthesized through
various standard organic chemistry reactions, such as the Michael addition of a cyclohexanone
enolate to methyl vinyl ketone.

The presence of two ketone functionalities and a cyclohexanone ring suggests that 2-(3-
Oxobutyl)cyclohexanone can participate in a variety of chemical transformations.[2] Based on
the reactivity of similar cyclohexanone derivatives, the following reactions are plausible:

e Hydrogenation: The ketone groups can be reduced to hydroxyl groups using standard
reducing agents like sodium borohydride or catalytic hydrogenation.
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o Baeyer-Villiger Oxidation: The cyclohexanone ring is susceptible to oxidation by peroxy acids
to form a lactone.[2]

o Condensation Reactions: The a-protons adjacent to the ketone groups are acidic and can
participate in aldol or Claisen-type condensation reactions.

A generalized workflow for the potential synthesis of 2-(3-Oxobutyl)cyclohexanone via a
Michael addition is depicted below.

Potential Synthesis Workflow

Cyclohexanone Base (e.g., LDA)
eprotonation
Cyclohexanone Enolate Methyl Vinyl Ketone

Michael Addition

2-(3-Oxobutyl)cyclohexanone

Click to download full resolution via product page

Caption: A potential synthetic route to 2-(3-Oxobutyl)cyclohexanone via Michael addition.

Biological Activity and Signaling Pathways

As of the latest literature review, there are no specific studies detailing the biological activity or
associated signaling pathways of 2-(3-Oxobutyl)cyclohexanone. The compound is
structurally distinct from more widely studied cyclohexanone derivatives that exhibit
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pharmacological properties. Researchers investigating novel cyclic ketones may find this
compound to be of interest for screening in various biological assays.

Due to the absence of experimental data, no signaling pathway diagrams can be provided at
this time.

Experimental Protocols

A comprehensive search of scientific databases and literature did not yield specific, detailed
experimental protocols for the synthesis, purification, or analysis of 2-(3-
Oxobutyl)cyclohexanone. Standard laboratory procedures for handling non-hazardous
organic ketones should be followed. Researchers are advised to develop and validate their
own protocols based on established organic chemistry methodologies.

Commercial Suppliers

2-(3-Oxobutyl)cyclohexanone is available from various chemical suppliers, primarily for
research and development purposes. A selection of known suppliers is listed below.

Supplier Product Name Notes

Benchchem 2-(3-Oxobutyl)cyclohexanone For research use only.[2]

Lists various chemical
PubChem 2-(3-Oxobutyl)cyclohexanone
vendors.[1]

) Cyclohexanone, 2-(3- ) ) ]
Guidechem Provides a list of suppliers.[3]
oxobutyl)-

Disclaimer: This information is intended for research and development purposes only. It is the
responsibility of the user to ensure safe handling and disposal of this chemical in accordance
with all applicable regulations. The absence of toxicity data does not imply that the compound
is harmless.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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